Cas no 81981-06-8 (3,4-Heptadienoic acid, methyl ester)

• Product name: 3,4-Heptadienoic acid, methyl ester
• CAS No: 81981-06-8
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 702307
• PubChem ID: 10510938

3,4-Heptadienoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Heptadienoic acid, methyl ester
• methyl hepta-3,4-dienoate
• 81981-06-8
• Hepta-3,4-dienoic acid methyl ester
• DTXSID70440959

• Inchi： InChI=1S/C8H12O2/c1-3-4-5-6-7-8(9)10-2/h4,6H,3,7H2,1-2H3
• InChI Key： WQBYKRWNQFLJKR-UHFFFAOYSA-N
• SMILES： CCC=C=CCC(=O)OC

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų